Cas no 1012563-29-9 (3-(7-Bromo-1,3-benzodioxol-5-yl)-2-cyano-N-(2-methylcyclohexyl)-2-propenamide)

• Product Name: 3-(7-Bromo-1,3-benzodioxol-5-yl)-2-cyano-N-(2-methylcyclohexyl)-2-propenamide
• CAS No: 1012563-29-9
• MF: C₁₈H₁₉BrN₂O₃
• MW: 391.259063959122
• CID: 5449699
• PubChem ID: 132763147
• Update Time: 2025-05-20

3-(7-Bromo-1,3-benzodioxol-5-yl)-2-cyano-N-(2-methylcyclohexyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 3-(7-bromo-1,3-dioxaindan-5-yl)-2-cyano-N-(2-methylcyclohexyl)prop-2-enamide
• Z44320418
• EN300-26599236
• 1012563-29-9
• (Z)-3-(7-Bromo-1,3-benzodioxol-5-yl)-2-cyano-N-(2-methylcyclohexyl)prop-2-enamide
• 3-(7-Bromo-1,3-benzodioxol-5-yl)-2-cyano-N-(2-methylcyclohexyl)-2-propenamide

• Inchi： 1S/C18H19BrN2O3/c1-11-4-2-3-5-15(11)21-18(22)13(9-20)6-12-7-14(19)17-16(8-12)23-10-24-17/h6-8,11,15H,2-5,10H2,1H3,(H,21,22)
• InChI Key： CJTOGRDQXBTJAF-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1C)(=O)C(C#N)=CC1=CC(Br)=C2OCOC2=C1

Computed Properties

• Exact Mass: 390.05791g/mol
• Monoisotopic Mass: 390.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.9±50.0 °C(Predicted)
• pka: 11.83±0.40(Predicted)

Additional information on 3-(7-Bromo-1,3-benzodioxol-5-yl)-2-cyano-N-(2-methylcyclohexyl)-2-propenamide

Research Brief on 3-(7-Bromo-1,3-benzodioxol-5-yl)-2-cyano-N-(2-methylcyclohexyl)-2-propenamide (CAS: 1012563-29-9)

Recent studies on the compound 3-(7-Bromo-1,3-benzodioxol-5-yl)-2-cyano-N-(2-methylcyclohexyl)-2-propenamide (CAS: 1012563-29-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxol and cyanoacrylamide structural motifs, has garnered attention for its promising biological activities, particularly in targeting specific protein-protein interactions and enzymatic pathways implicated in various diseases.

One of the key findings from the latest research is the compound's ability to modulate the activity of certain kinases and transcription factors, which play critical roles in cellular signaling and disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(7-Bromo-1,3-benzodioxol-5-yl)-2-cyano-N-(2-methylcyclohexyl)-2-propenamide exhibits potent inhibitory effects on a subset of protein kinases involved in inflammatory responses, suggesting its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant aspect of this compound is its pharmacokinetic profile. Preclinical studies have shown that it possesses favorable absorption and distribution properties, with moderate plasma protein binding and good metabolic stability. These characteristics make it a viable candidate for further drug development. However, challenges remain in optimizing its bioavailability and minimizing off-target effects, which are currently under investigation in ongoing research.

The synthesis and structural optimization of 3-(7-Bromo-1,3-benzodioxol-5-yl)-2-cyano-N-(2-methylcyclohexyl)-2-propenamide have also been a focus of recent studies. Advanced synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key functional groups that enhance its biological activity. These advancements are crucial for the compound's progression into clinical trials.

In conclusion, 3-(7-Bromo-1,3-benzodioxol-5-yl)-2-cyano-N-(2-methylcyclohexyl)-2-propenamide represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and biological activity profile warrant further investigation to fully elucidate its mechanism of action and therapeutic potential. Future research should focus on in vivo efficacy studies and toxicological assessments to pave the way for clinical applications.